Cas no 77156-62-8 (2H-1,5-Benzodioxepin-2-carbonylchloride, 3,4-dihydro-)

• Product Name: 2H-1,5-Benzodioxepin-2-carbonylchloride, 3,4-dihydro-
• CAS No: 77156-62-8
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 549063
• PubChem ID: 13723694
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-2-carbonylchloride, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-2-carbonylchloride, 3,4-dihydro-
• 2H-1,5-BENZODIOXEPIN-2-CARBONYL CHLORIDE, 3,4-DIHYDRO
• 3,4-dihydro-2H-1,5-benzodioxepine-4-carbonyl chloride
• 2H-1,5-Benzodioxepin-2-carbonyl chloride, 3,4-dihydro- (7CI,9CI)
• 3,4-Dihydro-2H-benzo[b][1,4]dioxepine-2-carbonylchloride
• DTXSID50547672
• 3,4-Dihydro-2H-1,5-benzodioxepine-2-carbonyl chloride
• 3,4-Dihydro-2H-1,5-benzodioxepin-2-carbonyl chloride
• 2H-1,5-Benzodioxepin-2-carbonyl chloride, 3,4-dihydro-
• 77156-62-8

• Inchi： 1S/C10H9ClO3/c11-10(12)9-5-6-13-7-3-1-2-4-8(7)14-9/h1-4,9H,5-6H2
• InChI Key： OQHRZROPXOWOCD-UHFFFAOYSA-N
• SMILES： ClC(C1CCOC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 212.02407
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53